Cas no 1391052-25-7 (JWH-122 3-Methylnaphthyl Isomer)

• Product Name: JWH-122 3-Methylnaphthyl Isomer
• CAS No: 1391052-25-7
• MF: C₂₅H₂₅NO
• MW: 355.472106695175
• CID: 1062449
• Update Time: 2025-06-08

JWH-122 3-Methylnaphthyl Isomer Chemical and Physical Properties

Names and Identifiers

• JWH-122 3-Methylnaphthyl Isomer
• JWH 122 3-methylnaphthyl isomer

• Inchi： 1S/C25H25NO/c1-3-4-9-14-26-17-23(21-12-7-8-13-24(21)26)25(27)22-16-18(2)15-19-10-5-6-11-20(19)22/h5-8,10-13,15-17H,3-4,9,14H2,1-2H3
• InChI Key： AWAISCZQPNYSRY-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(C)=CC2C=CC=CC1=2)C1=CN(C2C=CC=CC=21)CCCCC

Computed Properties

• Exact Mass: 355.19400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 22.00000
• LogP: 6.52410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Naphthoylindoles

Additional information on JWH-122 3-Methylnaphthyl Isomer

Recent Advances in the Study of JWH-122 3-Methylnaphthyl Isomer (CAS: 1391052-25-7): Implications for Chemical Biology and Medicine

The synthetic cannabinoid JWH-122 3-Methylnaphthyl Isomer (CAS: 1391052-25-7) has recently garnered significant attention in the field of chemical biology and medicinal research. As a potent agonist of the CB1 and CB2 receptors, this compound has been the subject of numerous studies aimed at understanding its pharmacological properties, potential therapeutic applications, and associated risks. This research brief synthesizes the latest findings on JWH-122 3-Methylnaphthyl Isomer, with a focus on its chemical characteristics, biological activity, and implications for drug development and public health.

Recent studies have elucidated the structural and functional properties of JWH-122 3-Methylnaphthyl Isomer, highlighting its high affinity for cannabinoid receptors. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its molecular structure, while in vitro and in vivo assays have demonstrated its potent psychoactive effects. Notably, research has revealed that this isomer exhibits distinct binding kinetics compared to other synthetic cannabinoids, which may account for its unique pharmacological profile. These findings are critical for understanding the compound's mechanism of action and potential therapeutic uses.

In the context of drug development, JWH-122 3-Methylnaphthyl Isomer has been investigated for its potential applications in pain management and neuroprotection. Preclinical studies suggest that its selective activation of CB2 receptors may offer a promising avenue for treating chronic pain and inflammatory conditions without the psychotropic side effects associated with CB1 activation. However, challenges remain in optimizing its pharmacokinetic properties and minimizing adverse effects, which are areas of active research.

Despite its therapeutic potential, the misuse of JWH-122 3-Methylnaphthyl Isomer as a recreational drug has raised significant public health concerns. Recent epidemiological studies have linked its use to severe adverse effects, including cardiovascular and neurological complications. Regulatory agencies have responded by classifying it as a controlled substance in many jurisdictions. Ongoing research aims to develop detection methods and harm reduction strategies to mitigate its risks.

In conclusion, the study of JWH-122 3-Methylnaphthyl Isomer (CAS: 1391052-25-7) represents a dynamic and multidisciplinary field with implications for both medicine and public health. While its pharmacological properties hold promise for therapeutic applications, its misuse underscores the need for continued research and regulation. Future studies should focus on elucidating its long-term effects and exploring its potential as a targeted therapeutic agent.